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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzoic acid

Cat. No.: B1196357

An In-Depth Technical Guide to 6-Fluoroanthranilic Acid (CAS 434-76-4)

Introduction

6-Fluoroanthranilic acid, also known as 2-Amino-6-fluorobenzoic acid, is an aromatic organic
compound with the CAS number 434-76-4.[1][2][3] Structurally, it is a derivative of anthranilic
acid featuring a fluorine atom at the 6-position of the benzene ring. This strategic placement of
a highly electronegative fluorine atom significantly influences the molecule's electronic
properties, reactivity, and biological interactions, making it a valuable and versatile building
block in medicinal chemistry, material science, and chemical research.[2][4][5]

This technical guide provides a comprehensive overview of 6-Fluoroanthranilic acid, detailing
its physicochemical properties, spectroscopic data, synthesis protocols, key applications, and
safety information. The content is tailored for researchers, scientists, and professionals
involved in drug discovery and development.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of 6-Fluoroanthranilic acid are summarized below. It
typically appears as a light yellow to brown crystalline powder and is soluble in methanol.[2][3]

[6]

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 434-76-4 [1112][3]

Molecular Formula C7HeFNO:2 [11[2][3]

Molecular Weight 155.13 g/mol [1112][3]
Light yellow to brown

Appearance , _ [2][3][6]
crystalline solid/powder

Melting Point 167-169 °C [2][3]6]

N ) 325.9°C at 760 mmHg

Boiling Point ) [3]
(Predicted)

Density 1.43 g/cm? (Predicted) [3]

Solubility Soluble in methanol [3][6]

pKa 4.01 £ 0.10 (Predicted) [6]

LogP 1.57 [3]

Table 2: Spectroscopic Data

While specific spectral data can vary with instrumentation and conditions, the following

provides a general overview. Mass spectrometry is a common method for determining

fluorobenzoic acids in various samples.[7][8][9]
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Spectroscopy Data

Expected signals for aromatic protons and

amine/carboxylic acid protons. Chemical shifts

1H NMR _ _ _
are influenced by the fluorine and amino
substituents.
Expected signals for seven distinct carbon
13C NMR atoms, including the carboxyl carbon and

fluorinated aromatic carbon.

Characteristic absorptions are expected for O-H
R Spect (carboxylic acid, broad), N-H (amine), C=0
ectrosco
P Py (carbonyl), C-F, and aromatic C=C and C-H

bonds.[10]

Mass Spectrometry Exact Mass: 155.03825660 g/mol .[1]

Synthesis and Experimental Protocols

6-Fluoroanthranilic acid can be synthesized via several routes. A common and effective method
involves the reduction of the corresponding nitro compound, 2-nitro-6-fluorobenzoic acid.

Experimental Protocol: Synthesis via Nitro Reduction

This protocol describes the reduction of 2-nitro-6-fluorobenzoic acid using iron powder in the
presence of an ammonium chloride catalyst.

Materials:

2-nitro-6-fluorobenzoic acid (16.6 Q)

Iron powder (14 g)

Ammonium chloride (5 g)

Water (100 mL)

Suitable organic solvent for extraction (e.g., Ethyl Acetate)
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e Reaction vessel equipped with a stirrer and heating mantle
Procedure:

o Charge a reaction vessel with 100 mL of water, 14 g of iron powder, and 5 g of ammonium
chloride.

o Heat the mixture with stirring to approximately 75°C.

e Gradually add 16.6 g of 2-nitro-6-fluorobenzoic acid to the vessel. The rate of addition should
be controlled to maintain the reaction temperature below 77°C.

 After the addition is complete, maintain the reaction mixture at 75°C for 2 hours with
continuous stirring.

o Upon completion, cool the reaction mixture and extract the product with a suitable organic
solvent.

« Filter the mixture to remove iron residues.
o Separate the organic layer from the aqueous layer.
» Perform rotary evaporation on the organic layer to remove the solvent.

e The resulting product is a yellow solid of 6-Fluoroanthranilic acid. A typical yield is around
80.9%.[11]

Synthesis Workflow Diagram
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Starting Materials

2-Nitro-6-fluorobenzoic Acid Iron Powder (Fe) Ammonium Chloride (NH4CI) Water (H20)
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Caption: Workflow for the synthesis of 6-Fluoroanthranilic acid.
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Applications in Research and Development

The unique structure of 6-Fluoroanthranilic acid, with its amino, carboxyl, and fluoro groups,
makes it a highly versatile intermediate.[2][5] The fluorine atom enhances reactivity and can
improve the pharmacological properties of derivative molecules, such as metabolic stability and
binding affinity.[2][4][12]

Key Application Areas:

o Pharmaceutical Synthesis: It is a crucial intermediate for synthesizing a range of
pharmaceuticals, including anti-inflammatory, analgesic, and neuroleptic agents.[2][3][13] It is
a known building block for novel benzamide derivatives and other heterocyclic compounds.
[31[6][13]

o Biochemical Research: The compound is used to create fluorescent probes for biological
imaging, enabling researchers to visualize cellular processes with high specificity.[2][4]

o Material Science: It can be incorporated into polymers to enhance thermal stability and other
mechanical properties, leading to the production of more durable materials.[2][4]

o Agrochemicals: It serves as an intermediate in the preparation of various pesticides and
herbicides.

Logical Relationship Diagram: Role as a Chemical
Intermediate
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Caption: Applications of 6-Fluoroanthranilic acid as a versatile intermediate.

Safety and Handling

6-Fluoroanthranilic acid is classified as an irritant. Proper safety precautions must be observed
during handling to avoid contact with skin and eyes and to prevent inhalation.

ble 3: GHS | and . : :

Category Information Reference
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o [14]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
Precautionary Statements soap and [14][15]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Store in a cool, dry, well-
ventilated place. Keep

Storage container tightly closed. [2][14]
Recommended storage

temperature: 0-8 °C.

Personal Protective Equipment  Eyeshields, gloves, N95 dust
(PPE) mask (US).
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Conclusion

6-Fluoroanthranilic acid (CAS 434-76-4) is a pivotal chemical synthon with significant utility
across multiple scientific disciplines. Its fluorinated aromatic structure provides a unique
combination of reactivity and functionality that is highly valued in the synthesis of complex
molecules. For professionals in drug development, it offers a reliable scaffold for creating novel
therapeutic agents with potentially enhanced pharmacological profiles. Its applications in
material science and as a tool for biochemical research further underscore its importance as a
versatile chemical intermediate. Adherence to appropriate safety protocols is essential when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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